Cas no 1263206-88-7 (3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine
• CAS No: 1263206-88-7
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6061858
• PubChem ID: 119028107
• Update Time: 2025-05-19

3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine
• 1H-Pyrazol-4-amine, 3,5-dimethyl-1-[(1-methylethoxy)methyl]-
• EN300-1107142
• 1-ISOPROPOXYMETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YLAMINE
• 1263206-88-7
• 3,5-dimethyl-1-[(propan-2-yloxy)methyl]-1H-pyrazol-4-amine
• CS-0307183
• 1-(Isopropoxymethyl)-3,5-dimethyl-1h-pyrazol-4-amine

• Inchi： 1S/C9H17N3O/c1-6(2)13-5-12-8(4)9(10)7(3)11-12/h6H,5,10H2,1-4H3
• InChI Key： QDYZBZDDWQYVCH-UHFFFAOYSA-N
• SMILES： N1(COC(C)C)C(C)=C(N)C(C)=N1

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 288.1±40.0 °C(Predicted)
• pka: 4.21±0.10(Predicted)

Additional information on 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No 1263206-88-7 and Product Name: 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine

The compound with the CAS number 1263206-88-7 and the product name 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups, including an ether moiety (propan-2-yloxy) and an amine group, which contribute to its unique chemical properties and biological interactions.

Recent research in medicinal chemistry has highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. Pyrazoles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug discovery. The presence of a dimethyl group at the 3 and 5 positions of the pyrazole ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. This feature is particularly crucial in drug design, as it can significantly influence the compound's pharmacokinetic profile.

The propan-2-yloxy substituent at the 1-position introduces an additional layer of complexity to the compound's structure. This ether group can participate in hydrogen bonding interactions, both as a hydrogen bond acceptor and donor, which may be critical for binding affinity and specificity when interacting with biological targets. Moreover, the amine group at the 4-position provides a site for further functionalization, allowing for modifications that could enhance drug-like properties such as solubility and metabolic stability.

In recent years, there has been growing interest in exploring pyrazole derivatives for their potential applications in treating various diseases. For instance, studies have demonstrated that certain pyrazole-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine may confer unique biological activities that make it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole core efficiently. The introduction of the propan-2-yloxy group typically involves nucleophilic substitution reactions, while the functionalization of the amine group can be achieved through various methods, including reductive amination or direct substitution.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Computational modeling and molecular docking studies have been instrumental in predicting how this molecule might interact with biological targets such as enzymes or receptors. These studies suggest that 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine could bind to specific pockets on target proteins, modulating their activity and potentially alleviating symptoms associated with various diseases.

Furthermore, the compound's structural features make it amenable to further derivatization, allowing researchers to fine-tune its properties for optimal therapeutic efficacy. By systematically modifying substituents such as the dimethyl groups or introducing additional functional groups, scientists can explore a wide range of biological activities. This flexibility underscores the importance of pyrazole derivatives as versatile scaffolds in medicinal chemistry.

Recent preclinical studies have begun to unravel the pharmacological profile of related pyrazole compounds. These studies often focus on evaluating toxicity, pharmacokinetics, and mechanism of action in vitro and in vivo models. The findings from such studies provide valuable insights into how 3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4-amine might behave in a clinical setting if further developed into a drug candidate.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. The compound with CAS number 1263206-88-7 exemplifies how advancements in synthetic chemistry can lead to new molecular entities with therapeutic potential. As research continues to uncover new applications for pyrazole derivatives like this one, it is likely that we will see more innovative approaches to treating human diseases.

In conclusion,3,5-dimethyl-1-(propan-2-yloxy)methyl-1H-pyrazol-4amine represents a promising area of investigation within pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further study. As our understanding of molecular interactions grows more sophisticated, compounds like this one will continue to play a crucial role in shaping future therapeutic strategies.